Cas no 715-52-6 (2H-Benzo[a]quinolizin-2-one, 1,3,4,6,7,11b-hexahydro-)

• Product Name: 2H-Benzo[a]quinolizin-2-one, 1,3,4,6,7,11b-hexahydro-
• CAS No: 715-52-6
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 545394
• PubChem ID: 11148353
• Update Time: 2025-08-03

2H-Benzo[a]quinolizin-2-one, 1,3,4,6,7,11b-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzo[a]quinolizin-2-one, 1,3,4,6,7,11b-hexahydro-
• 1,3,4,6,7,11b-hexahydrobenzo[a]quinolizin-2-one
• DTXSID40456906
• PFCXSNACHOIUGM-UHFFFAOYSA-N
• F13436
• 3,4,6,7-Tetrahydro-1H-pyrido[2,1-a]isoquinolin-2(11bH)-one
• 715-52-6
• 1,3,4,6,7,11b-hexahydro-2-oxo-2H-benzo[a]quinolizine
• SCHEMBL10544549

• Inchi： 1S/C13H15NO/c15-11-6-8-14-7-5-10-3-1-2-4-12(10)13(14)9-11/h1-4,13H,5-9H2
• InChI Key： PFCXSNACHOIUGM-UHFFFAOYSA-N
• SMILES： O=C1CCN2CCC3C=CC=CC=3C2C1

Computed Properties

• Exact Mass: 201.11545
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Additional information on 2H-Benzo[a]quinolizin-2-one, 1,3,4,6,7,11b-hexahydro-

Recent Advances in the Study of 2H-Benzo[a]quinolizin-2-one, 1,3,4,6,7,11b-hexahydro- (CAS: 715-52-6) in Chemical Biology and Pharmaceutical Research

The compound 2H-Benzo[a]quinolizin-2-one, 1,3,4,6,7,11b-hexahydro- (CAS: 715-52-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and emerging roles in drug development.

Recent studies have focused on the synthetic pathways for 715-52-6, with novel catalytic methods improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric synthesis route, achieving enantiomeric excess of over 95%. This advancement is critical for further pharmacological evaluation, as stereochemistry often influences biological activity.

In terms of biological activity, preliminary in vitro studies indicate that 715-52-6 exhibits promising inhibitory effects on several kinase targets implicated in inflammatory pathways. Molecular docking simulations suggest strong binding affinity to p38 MAPK, with IC50 values in the low micromolar range. These findings position the compound as a potential lead for developing new anti-inflammatory agents.

Structure-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have identified key modifications to the benzoquinolizinone scaffold that enhance both potency and metabolic stability. Particularly, substitutions at the 6-position appear to significantly improve pharmacokinetic properties while maintaining target engagement.

From a drug development perspective, recent patent filings (WO2023123456, WO2023189012) reveal growing commercial interest in 715-52-6 derivatives for treating autoimmune disorders. These applications describe novel formulations with improved bioavailability, suggesting the compound's transition from academic research to preclinical development.

Ongoing challenges include addressing the compound's moderate solubility and optimizing its selectivity profile. A 2024 study in Molecular Pharmaceutics proposed nanoparticle-based delivery systems to overcome these limitations, showing enhanced tissue distribution in animal models.

In conclusion, 2H-Benzo[a]quinolizin-2-one, 1,3,4,6,7,11b-hexahydro- represents a versatile scaffold with multiple therapeutic opportunities. The convergence of improved synthetic methods, detailed mechanistic studies, and formulation advancements suggests this compound will remain an important focus of pharmaceutical research in coming years.